2-(3-Thienyl)pyrimidine

• CAS RN: 56421-88-6
• Molecular Formula: C8H6N2S
• Molecular Weight: 162.21g/mol
• IUPAC Name: 2-thiophen-3-ylpyrimidine
• InChI: InChI=1S/C8H6N2S/c1-3-9-8(10-4-1)7-2-5-11-6-7/h1-6H
• InChI Key: JSZNHWCHEOFXAY-UHFFFAOYSA-N
• SMILES: C1=CN=C(N=C1)C2=CSC=C2

Description

2-(3-Thienyl)pyrimidine is a useful research compound. Its molecular formula is C8H6N2S and its molecular weight is 162.21g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-amyl alcohol (100 mL) was added to tris(dibenzylideneacetone)dipalladium(0) (460 mg), 2-(dicyclohexylphosphino)-2′,4′,6′-triisopropyl-1,1′-biphenyl (960 mg), 3-thiophene boronic acid (9.60 g), 2-chloropyrimidine (5.72 g), potassium phosphate (21.2 g), and molecular sieve 4 A (12.5 g). The reaction solution was stirred at 100° C. overnight. The insolubles were filtrated, and then the solvent was evaporated under vacuum. The resultant residue was purified by column chromatography on silica gel (developing solvent:hexane/ethyl acetate) to obtain 2-(thiophen-3-yl) pyrimidine as a white solid.